Cas no 165454-24-0 (3-(3-Isocyanatopropyl)Heptamethyltrisiloxane)

• Product Name: 3-(3-Isocyanatopropyl)Heptamethyltrisiloxane
• CAS No: 165454-24-0
• MF: C₁₁H₂₇NO₃Si₃
• MW: 305.593486070633
• CID: 1349384
• PubChem ID: 19073346
• Update Time: 2025-04-20

3-(3-Isocyanatopropyl)Heptamethyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isocyanatopropyl)Heptamethyltrisiloxane
• 3-(3-ISOCYANATOPROPYL)HEPTAMETHYLTRISILOXANE, 95per cent
• 3-isocyanatopropyl-methyl-bis(trimethylsilyloxy)silane
• 3-(3-Isocyanatopropyl)-1,1,1,3,5,5,5-heptamethyltrisiloxane
• SCHEMBL7762243
• Trisiloxane, 3-(3-isocyanatopropyl)-1,1,1,3,5,5,5-heptamethyl-
• 165454-24-0
• 3-(3-ISOCYANATOPROPYL)HEPTAMETHYLTRISILOXANE, 95%

• Inchi： 1S/C11H27NO3Si3/c1-16(2,3)14-18(7,15-17(4,5)6)10-8-9-12-11-13/h8-10H2,1-7H3
• InChI Key： PKVMHVCFYUSEGK-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCN=C=O)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 305.12991
• Monoisotopic Mass: 305.12987333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.89